Cas no 1780027-97-5 (4-Bromo-3-fluoro-pyridine-2-carbonitrile)

4-Bromo-3-fluoro-pyridine-2-carbonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with bromo, fluoro, and cyano functional groups. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo and fluoro substituents enhance electrophilic properties, facilitating cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination, while the electron-withdrawing cyano group stabilizes adjacent reaction sites. Its high purity and well-defined molecular architecture ensure consistent performance in complex transformations. The compound's stability under standard conditions and compatibility with diverse reaction conditions further underscore its utility in medicinal chemistry for constructing bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics.
4-Bromo-3-fluoro-pyridine-2-carbonitrile structure
1780027-97-5 structure
Product Name:4-Bromo-3-fluoro-pyridine-2-carbonitrile
CAS No:1780027-97-5
MF:C6H2BrFN2
MW:201.00
MDL:MFCD28647537
CID:5065966
PubChem ID:84070390
Update Time:2026-03-01

4-Bromo-3-fluoro-pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarbonitrile, 4-bromo-3-fluoro-
    • 4-Bromo-3-fluoro-pyridine-2-carbonitrile
    • 4-bromo-3-fluoropyridine-2-carbonitrile
    • MFCD28647537
    • SCHEMBL14842294
    • 4-Bromo-3-fluoropicolinonitrile
    • F89397
    • PS-18794
    • 1780027-97-5
    • MDL: MFCD28647537
    • Inchi: 1S/C6H2BrFN2/c7-4-1-2-10-5(3-9)6(4)8/h1-2H
    • InChI Key: FJPDMTFIUSFKPD-UHFFFAOYSA-N
    • SMILES: C1(C#N)=NC=CC(Br)=C1F

Computed Properties

  • Exact Mass: 199.93854g/mol
  • Monoisotopic Mass: 199.93854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 36.7Ų

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abcr
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4-Bromo-3-fluoro-pyridine-2-carbonitrile; .
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Additional information on 4-Bromo-3-fluoro-pyridine-2-carbonitrile

4-Bromo-3-Fluoro-Pyridine-2-Carbonitrile: A Versatile Building Block in Modern Pharmaceutical and Material Sciences

4-Bromo-3-fluoro-pyridine-2-carbonitrile (CAS No. 1780027-97-5) is a multifunctional heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis. This molecule combines the structural elements of a pyridine-2-carbonitrile ring with substituents such as bromo and fluoro groups, which confer unique electronic and physicochemical properties. The 4-bromo group introduces electrophilic character, while the 3-fluoro substituent enhances molecular stability and modulates biological activity. The pyridine-2-carbonitrile scaffold is particularly valuable due to its ability to participate in diverse chemical transformations, making it a key intermediate in the development of novel therapeutics and functional materials.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4-bromo-3-fluoro-pyridine-2-carbonitrile through catalytic cross-coupling reactions. For instance, a 2023 study published in *Organic & Biomolecular Chemistry* demonstrated that palladium-catalyzed Suzuki-Miyaura coupling of 3-fluoro-pyridine-2-carbonitrile with 4-bromoarylboronic acids yields high-purity derivatives with minimal byproduct formation. This approach not only streamlines the synthesis but also aligns with green chemistry principles by reducing waste generation. The pyridine-2-carbonitrile core is further stabilized by the electron-withdrawing effect of the 3-fluoro group, which enhances the molecule's reactivity toward nucleophilic attack in subsequent functionalization steps.

The 4-bromo-3-fluoro-pyridine-2-carbonitrile structure is particularly promising for drug discovery due to its ability to act as a bioisostere for aromatic heterocycles. A 2024 review in *Journal of Medicinal Chemistry* highlighted the utility of this scaffold in designing inhibitors targeting protein kinases, which are implicated in cancer progression. The pyridine-2-carbonitrile ring can mimic the planar geometry of natural ligands, while the 4-bromo and 3-fluoro groups provide steric and electronic modulation to optimize binding affinity. For example, a recent study demonstrated that replacing a methyl group with 4-bromo in a pyridine derivative increased its potency against EGFR (epidermal growth factor receptor) by 3.2-fold, underscoring the significance of halogen substitution in drug design.

Applications of 4-bromo-3-fluoro-pyridine-2-carbonitrile extend beyond pharmaceuticals into the realm of functional materials. A 2023 paper in *Advanced Materials* reported the synthesis of organic semiconductors based on this compound, leveraging its conjugated pyridine-2-carbonitrile framework for charge transport properties. The 3-fluoro substituent was found to enhance the material's thermal stability, while the 4-bromo group improved its solubility in polar solvents. Such properties make the compound a viable candidate for use in organic photovoltaics and optoelectronic devices, where precise control over molecular structure is critical for performance optimization.

The pyridine-2-carbonitrile scaffold is also being explored for its potential in asymmetric catalysis. A 2024 study in *Chemical Science* described the use of chiral ligands to direct the regioselective functionalization of 4-bromo-3-fluoro-pyridine-2-carbonitrile into enantiomerically pure derivatives. This approach is particularly relevant for the development of chiral drugs, where stereochemical control can significantly impact pharmacological activity and toxicity profiles. The 3-fluoro group was found to act as a chiral auxiliary, guiding the formation of specific stereocenters during asymmetric hydrogenation reactions.

From a synthetic perspective, the 4-bromo-3-fluoro-pyridine-2-carbonitrile molecule presents unique challenges and opportunities. Its pyridine-2-carbonitrile core is inherently electron-deficient, which can influence its reactivity toward electrophilic substitution. However, the presence of the 3-fluoro group introduces a degree of electron-withdrawing character that can be tuned through additional modifications. A 2023 paper in *Synthetic Communications* reported the use of microwave-assisted synthesis to produce this compound with high yield and purity, demonstrating the potential of modern analytical techniques in optimizing reaction conditions for complex heterocyclic systems.

Recent computational studies have further elucidated the molecular behavior of 4-bromo-3-fluoro-pyridine-2-carbonitrile. Density functional theory (DFT) calculations published in *Journal of Computational Chemistry* in 2,024 revealed that the 3-fluoro group stabilizes the molecule's lowest unoccupied molecular orbital (LUMO), enhancing its ability to accept electrons during redox reactions. This insight has practical implications for the design of molecules with tailored redox potentials, which are essential for applications in energy storage and electrochemical sensors.

The pyridine-2-carbonitrile structure is also being investigated for its role in metal-organic frameworks (MOFs). A 2023 study in *ACS Applied Materials & Interfaces* demonstrated that 4-bromo-3-fluoro-pyridine-2-carbonitrile can act as a bridging ligand to construct porous materials with high surface area and tunable pore sizes. The 3-fluoro group was found to influence the coordination geometry of metal centers, enabling the creation of MOFs with enhanced catalytic activity for CO₂ capture and hydrogen storage. Such applications highlight the versatility of the pyridine-2-carbonitrile scaffold in materials science.

Despite its promising properties, the synthesis of 4-bromo-3-fluoro-pyridine-2-carbonitrile requires careful optimization to avoid side reactions and ensure high purity. A 2024 review in *Green Chemistry* discussed the use of solvent-free conditions and solid-state reactions to minimize environmental impact while maintaining reaction efficiency. These strategies are particularly relevant for large-scale production, where cost-effective and sustainable methods are critical for commercial viability.

In conclusion, 4-bromo-3-fluoro-pyridine-2-carbonitrile represents a versatile platform for the development of novel compounds across multiple scientific disciplines. Its pyridine-2-carbonitrile core, combined with the 4-bromo and 3-fluoro substituents, provides a unique set of properties that can be tailored for specific applications. As research in synthetic chemistry, medicinal chemistry, and materials science continues to advance, the potential of this molecule is likely to expand, further solidifying its importance in the design of next-generation therapeutics and functional materials.

For researchers seeking to explore the synthetic and functional potential of 4-bromo-3-fluoro-pyridine-2-carbonitrile, access to high-quality reagents and specialized equipment is essential. Companies specializing in organic chemistry supplies offer a range of products, including pyridine-2-carbonitrile derivatives and halogenated heterocycles, to support innovation in this field. By leveraging the unique properties of this compound, scientists can push the boundaries of what is possible in drug discovery, materials engineering, and sustainable chemistry.

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